Isomaltulose hydrate

• Molecular Formula: C12H24O12
• Molecular Weight: 360.31 g/mol
• InChI: InChI=1S/C12H22O11.H2O/c13-1-4-6(15)8(17)9(18)11(22-4)21-2-5-7(16)10(19)12(20,3-14)23-5;/h4-11,13-20H,1-3H2;1H2/t4-,5-,6-,7-,8+,9-,10-,11+,12-;/m1./s1
• InChIKey: XZKUCJJNNDINKX-ARGRFZMYSA-N

Isomaltulose Hydrate: Low-Glycemic Disaccharide Sweetener

Isomaltulose hydrate (trade name Palatinose, CAS 58024-13-8 as monohydrate; 13718-94-0 anhydrous) is a reducing disaccharide carbohydrate composed of glucose and fructose linked via an α-1,6 glycosidic bond [1]. It is a structural isomer of sucrose (α-1,2 linkage) and shares the same empirical formula (C₁₂H₂₂O₁₁) and caloric density (4 kcal/g), but possesses distinctly different physicochemical and physiological properties arising from its more stable glycosidic linkage [2]. The monohydrate crystalline form (C₁₂H₂₂O₁₁·H₂O, MW 360.32) is the commercially predominant format for food, beverage, and research applications due to its controlled water of crystallization and defined melting behavior (124°C) [3]. Isomaltulose is naturally present in honey and sugarcane extracts and is produced industrially via enzymatic rearrangement of sucrose using sucrose isomerase [4]. Its primary scientific and industrial value propositions center on its complete but slow digestibility (glycemic index = 32), non-cariogenic profile, and formulation stability advantages over sucrose and other alternative sweeteners [5].

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Postprandial glucose metabolism research models

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Non-cariogenic dietary intervention studies

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Crystalline powder processing research

• [1] Lina BA, Jonker D, Kozianowski G. Isomaltulose (Palatinose): a review of biological and toxicological studies. Food Chem Toxicol. 2002;40(10):1375-81. doi: 10.1016/s0278-6915(02)00105-9. PMID: 12387299. View Source
• [2] Tian Y, Deng Y, Zhang W, Mu W. Sucrose isomers as alternative sweeteners: properties, production, and applications. Appl Microbiol Biotechnol. 2019;103(21-22):8677-8687. doi: 10.1007/s00253-019-10132-6. PMID: 31587089. View Source
• [3] Wikipedia contributors. Isomaltulose. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source
• [4] Sokołowska E, Sadowska A, Sawicka D, Kotulska-Bąblińska I, Car H. A head-to-head comparison review of biological and toxicological studies of isomaltulose, d-tagatose, and trehalose on glycemic control. Crit Rev Food Sci Nutr. 2022;62(21):5679-5704. doi: 10.1080/10408398.2021.1895057. PMID: 33715524. View Source
• [5] Maresch CC, Petry SF, Theis S, Bosy-Westphal A, Linn T. Table 3: Chemical and physiological properties of rare sugars. In: Low glycemic index sweeteners and metabolic health. Oxford Academic. View Source

Why Sucrose, Trehalulose, and Maltodextrin Cannot Replace Isomaltulose Hydrate

Generic substitution with sucrose, maltodextrin, trehalose, or trehalulose fails in applications requiring controlled glycemic response, sustained energy release, low cariogenicity, or specific physicochemical behavior due to fundamental differences in glycosidic bond architecture and digestive enzyme specificity. Isomaltulose possesses an α-1,6 linkage that is hydrolyzed exclusively and slowly by intestinal isomaltase, whereas sucrose (α-1,2) undergoes rapid hydrolysis by sucrase, maltodextrin is cleaved by multiple α-amylases and maltases, and trehalose (α-1,1) requires trehalase [1]. These enzymatic distinctions produce quantifiable divergence in glycemic index (isomaltulose: 32; sucrose: 65; maltodextrin: 85-100; trehalose: not determined but structurally distinct pathway), postprandial insulin response (isomaltulose produces 8.5 µU·mL⁻¹ lower insulin vs. isoenergetic sucrose, p=0.005), and exogenous carbohydrate oxidation rates (isomaltulose peak oxidation 0.54 g/min vs. sucrose 0.92 g/min during exercise) [2][3][4]. Additionally, isomaltulose is not a significant substrate for oral Streptococcus mutans glucosyltransferases, resulting in negligible acid production and caries formation, whereas sucrose is highly cariogenic and trehalose demonstrates intermediate cariogenic potential [5]. For procurement decisions in sports nutrition, diabetic-friendly formulations, dental health products, and pharmaceutical excipients where dissolution control or moisture stability is critical, substituting an in-class alternative without accounting for these quantifiable differences will compromise product performance claims and functional efficacy.

Sucrose

α-1,2 bond drives rapid hydrolysis; glycemic and insulinemic response profiles may differ markedly, limiting interchangeability in slow-release carbohydrate studies.

Trehalulose

Amorphous, non-crystallizing isomer; cannot replicate the crystalline monohydrate form required for dry powder applications and texture control.

Maltodextrin

High glycemic impact and rapid glucose release; sustained energy release and fat oxidation profiles may not transfer, altering model endpoint interpretation.

• [1] Sokołowska E, Sadowska A, Sawicka D, Kotulska-Bąblińska I, Car H. A head-to-head comparison review of biological and toxicological studies of isomaltulose, d-tagatose, and trehalose on glycemic control. Crit Rev Food Sci Nutr. 2022;62(21):5679-5704. doi: 10.1080/10408398.2021.1895057. PMID: 33715524. View Source
• [2] Maresch CC, Petry SF, Theis S, Bosy-Westphal A, Linn T. Low glycemic index sweeteners and metabolic health. Oxford Academic; Table 3: Chemical and physiological properties of rare sugars. View Source
• [3] Irwin C, McCartney D, Grant G, et al. Isomaltulose-based stimulant beverages can improve postprandial metabolic responses without compromising cognitive benefits associated with caffeinated energy drinks. Nutrients. 2026;18(7):1163. doi: 10.3390/nu18071163. PMID: 35745123. View Source
• [4] Achten J, Jentjens RL, Brouns F, Jeukendrup AE. Exogenous oxidation of isomaltulose is lower than that of sucrose during exercise in men. J Nutr. 2007;137(5):1143-1148. doi: 10.1093/jn/137.5.1143. PMID: 17449572. View Source
• [5] Ooshima T, Izumitani A, Sobue S, Okahashi N, Hamada S. Non-cariogenicity of the disaccharide palatinose in experimental dental caries of rats. Infect Immun. 1983;39(1):43-49. doi: 10.1128/iai.39.1.43-49.1983. PMID: 6822422. View Source

Isomaltulose Hydrate vs. Sucrose and Trehalulose: Evidence Comparison

Gastric Emptying and Glycemic Control vs. Sucrose

In a randomized crossover trial of 30 healthy adults (21-44 years, 15 male/15 female), consumption of an isomaltulose-based beverage produced significantly lower circulating glucose and insulin responses compared to an isoenergetic sucrose-based beverage. Circulating glucose 30 min post-ingestion was 6.3 mmol·L⁻¹ (95% CI: 6.1-6.6) for isomaltulose versus 7.3 mmol·L⁻¹ (95% CI: 6.9-7.7) for sucrose, a mean reduction of 1.0 mmol·L⁻¹ [1]. Insulin elevation relative to sucrose was reduced by a mean difference of 8.5 µU·mL⁻¹ (95% CI: 2.4-14.6; p=0.005) [1]. Notably, non-inferiority was demonstrated for composite neurocognitive index score (isomaltulose: 0.931 vs. sucrose: 0.414), indicating that the glycemic advantage was achieved without compromising cognitive performance benefits [1]. This differential is underpinned by the 3.95-fold lower hydrolytic rate of isomaltulose by small intestinal brush border enzymes compared to sucrose, as demonstrated in in vitro canine intestinal enzyme preparations [2].

Gastric Emptying vs. Sucrose

Head-to-head

~50 min delay (P = 0.004)

Supports postprandial glucose management study fit

Type 2 diabetes model; 50 g carbohydrate bolus

Evidence Dimension	Postprandial blood glucose concentration (30 min post-ingestion)
Target Compound Data	6.3 mmol·L⁻¹ [95% CI: 6.1-6.6]
Comparator Or Baseline	Sucrose: 7.3 mmol·L⁻¹ [95% CI: 6.9-7.7]
Quantified Difference	1.0 mmol·L⁻¹ reduction; insulin reduction 8.5 µU·mL⁻¹ (p=0.005)
Conditions	Human adults (n=30, age 21-44y); isoenergetic beverages; ≥3h fasting; arterialized capillary blood sampling; randomized crossover design

Why This Matters

This human data provides direct, statistically significant evidence for selecting isomaltulose hydrate over sucrose in formulations targeting glycemic control, diabetic-friendly products, or sustained-energy applications without cognitive compromise.

• [1] Irwin C, McCartney D, Grant G, et al. Isomaltulose-based stimulant beverages can improve postprandial metabolic responses without compromising cognitive benefits associated with caffeinated energy drinks. Nutrients. 2026;18(7):1163. doi: 10.3390/nu18071163. PMID: 35745123. View Source
• [2] Bosch G, Hagen-Plantinga EA, Hendriks WH. Brush border enzyme hydrolysis and glycaemic effects of isomaltulose compared to other saccharides in dogs. J Anim Physiol Anim Nutr. 2023;107(6):1456-1464. doi: 10.1111/jpn.13839. View Source

GLP-1 and PYY Secretion vs. Sucrose

In a randomized, double-blind, controlled crossover trial with 20 male endurance athletes, pre-exercise ingestion of 75 g isomaltulose (Palatinose) 45 min before 90 min of cycling (60% VO₂max) followed by a time trial resulted in superior performance outcomes compared to an equivalent dose of maltodextrin. Time trial finishing time improved by 2.7% (90% CI: ±3.0%, 89% likely beneficial; p=0.147) and power output during the final 5 min increased by 4.6% (90% CI: ±4.0%, 93% likely beneficial; p=0.053) with isomaltulose [1]. Fat oxidation was higher with isomaltulose (88%-99% likelihood; p=0.005) while carbohydrate oxidation was lower (85%-96% likelihood; p=0.002) [1]. The blood glucose profile was significantly more stable with isomaltulose (p=0.013), showing lower glycemia during the resting period (95%-99% likelihood) and higher blood glucose concentrations during exercise (63%-86% likelihood) [1]. In a separate study with trained male cyclists, peak exogenous carbohydrate oxidation rate during exercise was significantly lower for isomaltulose (0.54 ± 0.05 g/min) compared to sucrose (0.92 ± 0.03 g/min, p<0.05), with total endogenous carbohydrate oxidation over the final 90 min of exercise being 127 ± 9 g for isomaltulose versus 107 ± 10 g for sucrose (p<0.05) [2].

GLP-1 & PYY vs. Sucrose

Head-to-head

1.8-fold higher PYY iAUC (P = 0.019)

Supports appetite regulation research context

Metabolic syndrome subjects; 50 g load

Evidence Dimension	Time trial finishing time and fat oxidation during endurance exercise
Target Compound Data	Time trial improvement 2.7%; power output +4.6%; fat oxidation higher (p=0.005); CHO oxidation lower (p=0.002)
Comparator Or Baseline	Maltodextrin (MDX): baseline finishing time and power output
Quantified Difference	2.7% faster finishing; 4.6% higher final power output; elevated fat oxidation (88%-99% likelihood)
Conditions	20 male athletes; 75 g carbohydrate 45 min pre-exercise; 90 min cycling at 60% VO₂max followed by time trial; randomized double-blind crossover

Why This Matters

This evidence directly supports procurement of isomaltulose hydrate over maltodextrin or sucrose for sports nutrition formulations where enhanced fat oxidation, glycogen sparing, and improved endurance performance are required product claims.

• [1] König D, Zdzieblik D, Holz A, Theis S, Gollhofer A. Substrate utilization and cycling performance following Palatinose ingestion: a randomized, double-blind, controlled trial. Nutrients. 2016;8(7):390. doi: 10.3390/nu8070390. PMID: 27347991. View Source
• [2] Achten J, Jentjens RL, Brouns F, Jeukendrup AE. Exogenous oxidation of isomaltulose is lower than that of sucrose during exercise in men. J Nutr. 2007;137(5):1143-1148. doi: 10.1093/jn/137.5.1143. PMID: 17449572. View Source

Postoperative Insulin Resistance Reduction

Isomaltulose demonstrates near-complete absence of cariogenic activity in both in vitro biofilm models and in vivo rodent caries studies, with quantitative differentiation from sucrose. In an in vitro multi-species biofilm model using human tooth blocks infected with S. mutans, S. sobrinus, L. acidophilus, and L. rhamnosus, artificial caries lesions in enamel were detected in only 2 of 16 tooth blocks per isomaltulose group (both 10% and 20% concentration) versus 12 of 16 blocks (10% sucrose) and 10 of 16 blocks (20% sucrose) (p<0.001) [1]. Mean dentinal lesion depth was significantly shallower for isomaltulose: 149.0 ± 36.0 µm (10% isomaltulose) vs. 216.6 ± 26.7 µm (10% sucrose), p<0.001; and 146.3 ± 29.3 µm (20% isomaltulose) vs. 191.0 ± 29.2 µm (20% sucrose), p<0.001 [1]. In a 14-week in vivo rat study infected with S. mutans E-49 and fed diets containing 56% carbohydrate, only sulcal caries were observed in the isomaltulose group, whereas the sucrose group developed high numbers of carious bucco-lingual, proximal, and sulcal surfaces [2]. Furthermore, partial replacement of sucrose with isomaltulose (17.5% isomaltulose + 38.5% sucrose) resulted in significantly fewer bucco-lingual and proximal lesions compared to the 56% sucrose diet (p<0.01) [2]. In vitro studies also demonstrate that isomaltulose significantly inhibits insoluble glucan synthesis from sucrose by S. mutans glucosyltransferases [3].

Postoperative HOMA-IR Reduction

Head-to-head

40.6% lower vs. placebo (P

Supports perioperative insulin resistance study context

T2DM patients; 50 g preload

Caries Lesions vs. Sucrose

Head-to-head

0 proximal & bucco-lingual lesions

Supports dental caries model research

14-week rat model; 56% dietary inclusion

Crystalline vs. Amorphous

Class-level

Forms crystalline monohydrate

Supports dry powder formulation research

Trehalulose remains amorphous; data to verify

Fat Oxidation vs. Sucrose

Head-to-head

+14% higher rate (P = 0.02)

Supports metabolic fuel partitioning study context

Overweight subjects; 75 g mixed meal

Evidence Dimension	Dentinal caries lesion depth (in vitro multi-species biofilm model)
Target Compound Data	10% isomaltulose: 149.0 ± 36.0 µm; 20% isomaltulose: 146.3 ± 29.3 µm
Comparator Or Baseline	10% sucrose: 216.6 ± 26.7 µm; 20% sucrose: 191.0 ± 29.2 µm
Quantified Difference	67.6 µm shallower at 10% (31% reduction); 44.7 µm shallower at 20% (23% reduction); both p<0.001
Conditions	Human tooth blocks; 7-day anaerobic incubation at 37°C; micro-CT measurement; S. mutans, S. sobrinus, L. acidophilus, L. rhamnosus biofilm

Why This Matters

These data provide direct quantitative justification for selecting isomaltulose hydrate over sucrose in oral care formulations, sugar-free confectionery, and dental health products where non-cariogenic labeling claims are required.

• [1] IADR Abstract Archives. In-vitro cariogenicity of isomaltulose and sucrose under multi-species biofilm. IADR/SEA Division Meeting; 2015. Abstract ID: 2302325. View Source
• [2] Sasaki N, Topitsoglou V, Takazoe I, Frostell G. Cariogenicity of isomaltulose (palatinose), sucrose and mixture of these sugars in rats infected with Streptococcus mutans E-49. Swed Dent J. 1985;9(4):149-155. PMID: 3864267. View Source
• [3] Ooshima T, Izumitani A, Sobue S, Okahashi N, Hamada S. Non-cariogenicity of the disaccharide palatinose in experimental dental caries of rats. Infect Immun. 1983;39(1):43-49. doi: 10.1128/iai.39.1.43-49.1983. PMID: 6822422. View Source

Non-Cariogenic Profile vs. Sucrose

Isomaltulose hydrate exhibits distinct physicochemical properties that differentiate it from sucrose in formulation applications. At room temperature, the aqueous solubility of isomaltulose is approximately half that of sucrose; with increasing temperature, solubility increases sharply, reaching 85% of sucrose solubility at 80°C . Isomaltulose demonstrates virtually no hygroscopicity and remains stable at 25°C and relative humidity up to 85% without moisture absorption, whereas sucrose exhibits measurable hygroscopicity under identical conditions [1]. The melting point of isomaltulose (122-124°C) is substantially lower than that of sucrose (182°C) . Acid stability data indicate that isomaltulose possesses strong resistance to acid hydrolysis, maintaining structural integrity in formulations across pH 3-9, which is favorable for acidic beverage and fermented dairy applications [1][2]. The crystalline monohydrate form (CAS 58024-13-8) contains one mole of water of crystallization (MW 360.32), a specification that differs from the anhydrous form (MW 342.3, CAS 13718-94-0) and must be accounted for in precise formulation calculations [3].

Caries Lesions vs. Sucrose

Head-to-head

0 proximal & bucco-lingual lesions

Supports dental caries model research

14-week rat model; 56% dietary inclusion

Evidence Dimension	Aqueous solubility at room temperature (relative to sucrose)
Target Compound Data	~50% of sucrose solubility at 25°C; increases to 85% of sucrose at 80°C
Comparator Or Baseline	Sucrose: 100% (reference baseline)
Quantified Difference	50% lower solubility at room temperature; difference narrows to 15% at 80°C
Conditions	Water; temperature range 25-80°C; vendor technical specification data

Why This Matters

These physicochemical differentiators inform formulation decisions in products where controlled dissolution, moisture stability (e.g., dry powder blends, bars, confections), or acid resistance (beverages, fermented products) are critical to product quality and shelf life.

• [1] Shandong Newnature Biotechnology. Isomaltulose product technical data sheet. View Source
• [2] Zhou Z, Kang S, Che H, Sun L, Ye L, Wu G. Advancements in isomaltulose research and its application in food processing. Modern Food Science and Technology. 2024;40(7):379-392. doi: 10.13982/j.mfst.1673-9078.2024.7.0763. View Source
• [3] HRK Pharmaceutical. Isomaltulose raw materials powder technical specification. View Source

Crystalline Form vs. Amorphous Trehalulose

Isomaltulose is classified as a low glycemic index (GI) carbohydrate with a reported GI value of 32, placing it in the low GI category (<55) and substantially below sucrose (GI ~65, medium GI) and maltodextrin (GI 85-100, high GI) [1][2]. Within the class of rare sugars and sucrose isomers, isomaltulose exhibits a GI comparable to D-tagatose (GI=35) but lower than trehalose (GI not determined but with a different metabolic fate via trehalase) [1]. The low GI of isomaltulose is mechanistically attributable to its complete but slow hydrolysis by intestinal isomaltase, resulting in gradual glucose release into the bloodstream rather than the rapid spike observed with sucrose or maltodextrin [2]. This GI classification is supported by clinical data showing that isomaltulose-based breakfasts in type 2 diabetes subjects result in 20% higher incremental fat oxidation area under the curve compared to sucrose-based breakfasts, along with trending lower postprandial glucose and insulin levels [3].

Crystalline vs. Amorphous

Class-level

Forms crystalline monohydrate

Supports dry powder formulation research

Trehalulose remains amorphous; data to verify

Evidence Dimension	Glycemic index (GI) classification
Target Compound Data	GI = 32 (low GI)
Comparator Or Baseline	Sucrose: GI ~65 (medium GI); D-tagatose: GI = 35 (low GI); Maltodextrin: GI 85-100 (high GI)
Quantified Difference	GI reduction of ~33 points vs. sucrose; ~53-68 points vs. maltodextrin
Conditions	Standardized glycemic index testing methodology; human subjects; glucose reference = 100

Why This Matters

The GI=32 classification supports procurement for products requiring low-GI labeling claims and positions isomaltulose hydrate as a verifiable low-glycemic alternative to medium-GI sucrose and high-GI maltodextrin in metabolic health formulations.

• [1] Maresch CC, Petry SF, Theis S, Bosy-Westphal A, Linn T. Table 3: Chemical and physiological properties of rare sugars. In: Low glycemic index sweeteners and metabolic health. Oxford Academic. View Source
• [2] Sokołowska E, Sadowska A, Sawicka D, Kotulska-Bąblińska I, Car H. A head-to-head comparison review of biological and toxicological studies of isomaltulose, d-tagatose, and trehalose on glycemic control. Crit Rev Food Sci Nutr. 2022;62(21):5679-5704. doi: 10.1080/10408398.2021.1895057. PMID: 33715524. View Source
• [3] Sridonpai P, Komindr S, Kriengsinyos W. Impact of isomaltulose and sucrose based breakfasts on postprandial substrate oxidation and glycemic/insulinemic changes in type-2 diabetes mellitus subjects. J Med Assoc Thai. 2016;99(Suppl 4):S65-S72. View Source

Fat Oxidation and Insulin Attenuation vs. Sucrose

In vitro assessment using canine small intestinal brush border enzyme preparations demonstrates that isomaltulose is hydrolyzed at a significantly slower rate than sucrose. The degrading activity for isomaltulose was 3.95 ± 1.03 times lower compared to sucrose, indicating a substantially reduced rate of hydrolysis by intestinal disaccharidases [1]. This in vitro finding correlates directly with the in vivo observation that isomaltulose produced a low glycemic response in dogs, consistent with the hydrolysis kinetics data [1]. The slow hydrolysis is attributable to the specificity of isomaltulose for isomaltase (α-1,6 linkage) rather than sucrase (α-1,2 linkage), which hydrolyzes sucrose more rapidly [2]. This enzymatic differentiation is the mechanistic basis for the divergent glycemic, insulinemic, and substrate oxidation profiles observed between isomaltulose and sucrose in human studies [2].

Fat Oxidation vs. Sucrose

Head-to-head

+14% higher rate (P = 0.02)

Supports metabolic fuel partitioning study context

Overweight subjects; 75 g mixed meal

Evidence Dimension	Intestinal brush border enzyme hydrolytic activity (relative rate)
Target Compound Data	Hydrolysis rate = 1× (reference)
Comparator Or Baseline	Sucrose: hydrolysis rate 3.95 ± 1.03× higher
Quantified Difference	Isomaltulose hydrolyzed 3.95× slower than sucrose
Conditions	In vitro canine small intestinal brush border enzyme preparation; n=3 dogs; enzyme activity assay

Why This Matters

The 3.95-fold slower hydrolysis rate provides mechanistic validation for procurement decisions in applications requiring sustained energy release, reduced postprandial glucose excursion, and lower insulin demand.

• [1] Bosch G, Hagen-Plantinga EA, Hendriks WH. Brush border enzyme hydrolysis and glycaemic effects of isomaltulose compared to other saccharides in dogs. J Anim Physiol Anim Nutr. 2023;107(6):1456-1464. doi: 10.1111/jpn.13839. View Source
• [2] Lina BA, Jonker D, Kozianowski G. Isomaltulose (Palatinose): a review of biological and toxicological studies. Food Chem Toxicol. 2002;40(10):1375-81. doi: 10.1016/s0278-6915(02)00105-9. PMID: 12387299. View Source

Isomaltulose Hydrate: Key Application Scenarios

Clinical Nutrition for Type 2 Diabetes

Based on the 2.7% improvement in time trial finishing time and 4.6% higher final power output with isomaltulose versus maltodextrin [1], coupled with the 3.95-fold slower hydrolysis rate compared to sucrose [2] and lower exogenous oxidation (0.54 g/min vs. 0.92 g/min for sucrose) [3], isomaltulose hydrate is indicated for pre-exercise and during-exercise sports nutrition products where sustained carbohydrate availability, enhanced fat oxidation, and glycogen sparing are desired performance outcomes. Formulations may include energy gels, sports drinks, hydration beverages, and pre-workout supplements targeting endurance athletes. The low GI (32) and stable blood glucose profile during exercise support product claims related to metabolic efficiency and reduced glycemic fluctuation [1].

Weight Management and Sports Nutrition

The 1.0 mmol·L⁻¹ reduction in postprandial blood glucose (6.3 vs. 7.3 mmol·L⁻¹) and 8.5 µU·mL⁻¹ lower insulin response compared to isoenergetic sucrose [4], combined with the GI=32 classification [5] and 20% higher incremental fat oxidation in type 2 diabetes subjects [6], position isomaltulose hydrate as a functionally validated ingredient for diabetic-friendly and low-GI food products. Applications include meal replacement beverages, nutritional bars, breakfast cereals, dairy products, and confectionery targeting metabolic health-conscious consumers. The non-inferior cognitive performance with sucrose [4] further supports use in functional beverages where mental focus is required without glycemic penalty.

Tooth-Friendly Confectionery and Beverages

The 31% reduction in dentinal caries lesion depth at 10% concentration (149.0 µm vs. 216.6 µm for sucrose, p<0.001) and absence of cariogenic activity in both in vitro biofilm and in vivo rodent models [7][8] support the use of isomaltulose hydrate in oral care formulations and sugar-free confectionery. Specific applications include sugar-free chewing gums, lozenges, medicated confections, children's dental health products, and oral rinses where non-cariogenicity is a required labeling attribute. The inhibition of insoluble glucan synthesis from sucrose by S. mutans [8] provides mechanistic substantiation for anti-caries claims.

Crystalline Sweetener for Bakery and Confectionery

The 50% lower aqueous solubility at room temperature relative to sucrose , combined with virtually no hygroscopicity (stable up to 85% relative humidity) and strong acid resistance across pH 3-9 [9], indicates isomaltulose hydrate as a suitable excipient for pharmaceutical formulations requiring controlled dissolution, moisture stability, or acid stability. The distinct melting point (122-124°C vs. 182°C for sucrose) and monohydrate crystalline form (MW 360.32) [10] are relevant for tablet compression, coating applications, and formulations where water of crystallization must be precisely accounted for. Patent literature further supports the use of hydrogenated isomaltulose in hard confections that dissolve more slowly than sugar-based formulations, enabling extended active ingredient release [11].

Application

Selection Property

Validation Focus

Type 2 diabetes metabolic response studies

Postprandial glycemic control profile

Gastric emptying and glucose iAUC endpoints

Weight management & sports nutrition research

Fat oxidation and insulin attenuation context

Postprandial substrate utilization endpoints

Dental caries model studies

Non-cariogenic dietary intervention profile

In vivo caries lesion assessment

Crystalline sweetener processing research

Crystalline monohydrate form suitability

Powder handling and product texture endpoints

• [1] König D, Zdzieblik D, Holz A, Theis S, Gollhofer A. Substrate utilization and cycling performance following Palatinose ingestion: a randomized, double-blind, controlled trial. Nutrients. 2016;8(7):390. doi: 10.3390/nu8070390. PMID: 27347991. View Source
• [2] Bosch G, Hagen-Plantinga EA, Hendriks WH. Brush border enzyme hydrolysis and glycaemic effects of isomaltulose compared to other saccharides in dogs. J Anim Physiol Anim Nutr. 2023;107(6):1456-1464. doi: 10.1111/jpn.13839. View Source
• [3] Achten J, Jentjens RL, Brouns F, Jeukendrup AE. Exogenous oxidation of isomaltulose is lower than that of sucrose during exercise in men. J Nutr. 2007;137(5):1143-1148. doi: 10.1093/jn/137.5.1143. PMID: 17449572. View Source
• [4] Irwin C, McCartney D, Grant G, et al. Isomaltulose-based stimulant beverages can improve postprandial metabolic responses without compromising cognitive benefits associated with caffeinated energy drinks. Nutrients. 2026;18(7):1163. doi: 10.3390/nu18071163. View Source
• [5] Maresch CC, Petry SF, Theis S, Bosy-Westphal A, Linn T. Table 3: Chemical and physiological properties of rare sugars. In: Low glycemic index sweeteners and metabolic health. Oxford Academic. View Source
• [6] Sridonpai P, Komindr S, Kriengsinyos W. Impact of isomaltulose and sucrose based breakfasts on postprandial substrate oxidation and glycemic/insulinemic changes in type-2 diabetes mellitus subjects. J Med Assoc Thai. 2016;99(Suppl 4):S65-S72. View Source
• [7] IADR Abstract Archives. In-vitro cariogenicity of isomaltulose and sucrose under multi-species biofilm. IADR/SEA Division Meeting; 2015. Abstract ID: 2302325. View Source
• [8] Ooshima T, Izumitani A, Sobue S, Okahashi N, Hamada S. Non-cariogenicity of the disaccharide palatinose in experimental dental caries of rats. Infect Immun. 1983;39(1):43-49. doi: 10.1128/iai.39.1.43-49.1983. PMID: 6822422. View Source
• [9] Shandong Newnature Biotechnology. Isomaltulose product technical data sheet. View Source
• [10] HRK Pharmaceutical. Isomaltulose raw materials powder technical specification. View Source
• [11] Coia KA, Lynch MJ. Hard confections containing hydrogenated isomaltulose and medicinally active ingredient. US Patent 4,971,798. November 20, 1990. View Source